Cas no 65179-43-3 (2,4(1H,3H)-Pyrimidinedione, 1-acetyldihydro-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-acetyldihydro-
• CAS No: 65179-43-3
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 389279
• PubChem ID: 53958955
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 1-acetyldihydro- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-acetyldihydro-
• 1-acetyl-1,3-diazinane-2,4-dione
• 1-Acetyldihydropyrimidine-2,4(1H,3H)-dione
• SCHEMBL11591540
• DTXSID80707969
• 1-acetyl-5,6-dihydrouracil
• 65179-43-3
• JJPFRISWCFKWMH-UHFFFAOYSA-N

• Inchi： 1S/C6H8N2O3/c1-4(9)8-3-2-5(10)7-6(8)11/h2-3H2,1H3,(H,7,10,11)
• InChI Key： JJPFRISWCFKWMH-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C)=O)C(N1)=O

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 66.5Ų